Cas no 807624-22-2 (1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester)
807624-22-2 structure
Product Name:1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester
CAS No:807624-22-2
MF:C13H14N2O2
MW:230.262463092804
CID:715002
PubChem ID:45098116
Update Time:2025-04-19
1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester
- 1H-Imidazole-4-carboxylicacid,2-methyl-5-phenyl-,ethylester(9CI)
- ethyl 2-methyl-4-phenyl-1H-imidazole-5-carboxylate
- ethyl 2-methyl-5-phenyl-1H-imidazol-4-ylcarboxylate
- 2-Methyl-4-phenyl-1H-imidazole-5-carboxylic acid ethyl ester
- ethyl 2-methyl-4-phenyl-1H-imidazol-5-ylcarboxylate
- SCHEMBL6493957
- DTXSID10667668
- 807624-22-2
- FT-0760092
- 2-METHYL-5-PHENYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- GMUXVPNXBVLTCG-UHFFFAOYSA-N
-
- Inchi: 1S/C13H14N2O2/c1-3-17-13(16)12-11(14-9(2)15-12)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,14,15)
- InChI Key: GMUXVPNXBVLTCG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C2C=CC=CC=2)N=C(C)N1)=O
Computed Properties
- Exact Mass: 230.106
- Monoisotopic Mass: 230.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 2.7
1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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